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Compound of Interest

Compound Name: 4-tert-Butylbenzaldehyde

Cat. No.: B1265539

Technical Support Center: 4-tert-
Butylbenzaldehyde Fire Safety

This guide provides essential information for researchers, scientists, and drug development
professionals on the appropriate fire fighting measures and extinguishing media for 4-tert-
butylbenzaldehyde.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with a 4-tert-butylbenzaldehyde fire?

Al: 4-tert-butylbenzaldehyde is a combustible liquid.[1] Vapors are heavier than air and may
travel along the ground, potentially leading to distant ignition.[1] In the event of a fire, the
development of hazardous combustion gases or vapors is possible, primarily producing carbon
oxides.[1] It is also important to note that upon intense heating, 4-tert-butylbenzaldehyde can
form explosive mixtures with air.[1]

Q2: What personal protective equipment (PPE) should be worn when fighting a fire involving
this chemical?

A2: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective
clothing to prevent skin contact.[1][2] Standard firefighter gear should be sufficient. It is critical
to stay in the danger area only with a self-contained breathing apparatus.[1]
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Q3: What should I do in case of a small 4-tert-butylbenzaldehyde fire?

A3: For small fires, use a dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or water
spray to extinguish the flames.[2][3]

Q4: What are the recommended extinguishing media for a large fire?

A4: For large-scale fires, the recommended extinguishing media are water spray, alcohol-
resistant foam, dry chemical, or carbon dioxide.[2][3]

Q5: Are there any extinguishing media that should be avoided?

A5: While no specific limitations on extinguishing agents are given, it is crucial to prevent fire
extinguishing water from contaminating surface water or groundwater systems.[1]

Q6: What are the key flammability properties of 4-tert-butylbenzaldehyde?

A6: Key quantitative data regarding the flammability of 4-tert-butylbenzaldehyde are
summarized in the table below.

Quantitative Flammability Data

Property Value

Flash Point 101 °C (213.8 °F) - closed cupl[2]
Auto-ignition Temperature 400 °C (752 °F)[1]

Upper Explosion Limit 5.6 %(V)[1][2]

Lower Explosion Limit 1.3 %(V)[1][2]

Experimental Protocols & Workflows

In the event of a fire, a structured approach is critical to ensure safety and effective
extinguishing. The following workflow outlines the decision-making process for responding to a
4-tert-butylbenzaldehyde fire.
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Fire Fighting Decision Workflow for 4-tert-Butylbenzaldehyde
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Caption: Firefighting workflow for 4-tert-butylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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